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Compound of Interest

Compound Name: Cis-Quaternary Acid

CAS No.: 1075727-04-6

Cat. No.: B601610

Get Quote

Executive Summary Cis-Quaternary Acid (Chemical Name: (1R,2R)-2-(2-carboxyethyl)-1-

(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium) is a specific

degradation product and process impurity associated with the neuromuscular blockers

Cisatracurium Besylate and Atracurium.[1][2][3]

Unlike common organic acids, this compound is a quaternary ammonium zwitterion. It

possesses both a permanent positive charge (quaternary nitrogen) and a pH-dependent

carboxylic acid group. This dual nature dictates its solubility, reactivity, and toxicity profile. It is

classified as a Class 6.1 Toxic Substance and poses significant environmental risks to aquatic

systems due to its quaternary ammonium moiety.

Immediate Safety Directive:

NEVER dispose of Cis-Quaternary Acid down the drain.

NEVER mix with strong oxidizers or anionic surfactants without a controlled protocol (risk of

precipitation or exothermic reaction).

ALWAYS segregate as Toxic Organic Waste.
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Part 2: Technical Specifications & Risk Profile
To ensure scientific integrity, operators must understand the physicochemical properties driving

the disposal logic.

Parameter Data / Specification

Common Name
Cis-Quaternary Acid (Cisatracurium Impurity A /

Atracurium Impurity E)

CAS Number 1075727-04-6 (Freebase/Inner Salt)

Molecular Formula C₂₄H₃₁NO₆ (Cationic core)

Physical State Solid (typically off-white powder) or in solution

Hazard Class 6.1 (Toxic)

UN Number UN 2811 (Toxic solid, organic, n.o.s.)[2][4]

Solubility
Soluble in water, methanol, and acetonitrile

(polar solvents)

RCRA Status

Not specifically listed (P/U), but characteristic

Toxic (D003) if leachable limits met; treat as

Hazardous Waste.

Part 3: Personal Protective Equipment (PPE) Matrix
Trustworthiness in safety relies on redundancy. The following PPE is mandatory for handling

quantities >1 mg.

Respiratory: N95 or P100 particulate respirator if handling neat powder.

Dermal: Double-gloving recommended.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (extended cuff) or Neoprene.

Ocular: Chemical splash goggles (ANSI Z87.1).
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Body: Lab coat required; Tyvek sleeves recommended for dispensing operations.

Part 4: Disposal & Waste Management Protocol
This protocol uses a "Cradle-to-Grave" tracking approach. The quaternary nature of the

molecule means it is stable and persistent; thermal destruction is the only validated method for

complete elimination.

Workflow 1: Solid Waste (Neat Substance/Expired
Standards)

Containment: Place the original vial containing the substance into a secondary clear plastic

bag (e.g., Ziploc).

Labeling: Affix a hazardous waste label.

Constituents: "Cisatracurium Impurity A (Cis-Quaternary Acid) - 100%"

Hazards: Toxic, Irritant.[5]

Segregation: Deposit into the Solid Toxic/Cytotoxic Waste Drum (typically intended for

incineration).

Note: Do not place in "General Trash" or "Biohazard" (unless mixed with biologicals).

Workflow 2: Liquid Waste (HPLC Effluents/Stock
Solutions)
Context: Most researchers encounter this compound in acetonitrile/water mixtures from HPLC

analysis.

Collection: Collect effluent in a dedicated "Halogenated" or "Non-Halogenated" solvent waste

container (depending on the mobile phase used).

Scientific Logic:[6] While Cis-Quaternary Acid itself is not halogenated, it is often run with

Trifluoroacetic Acid (TFA) or dissolved in solvents that dictate the stream. If unsure, default

to the stream with the stricter disposal requirement (Halogenated).
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Deactivation (Optional/Pre-treatment):

Caution: Chemical deactivation in the lab is generally discouraged due to the formation of

unknown degradation products. High-temperature incineration by the waste vendor is the

preferred destruction method.

Storage: Cap containers tightly. Quaternary ammoniums are non-volatile, but the solvent

carrier likely is.

Workflow 3: Spill Cleanup (Emergency Response)
Isolate: Evacuate the immediate area (3-meter radius).

PPE Up: Don appropriate PPE (Double gloves, Goggles, N95).

Containment:

Solid Spill: Cover with wet paper towels to prevent dust generation. Wipe up carefully.

Liquid Spill: Absorb with vermiculite or a dedicated organic spill pad.

Cleaning: Wash the surface with 70% Isopropanol followed by a soap and water rinse.

Reasoning: The alcohol helps solubilize the organic cation, while the soap (anionic

surfactant) helps lift any remaining cationic residue via ion-pairing.

Part 5: Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision nodes for disposing of Cis-Quaternary
Acid, ensuring compliance with environmental safety standards.
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CRITICAL WARNING

Waste Generation:
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Figure 1: Decision tree for the segregation and disposal of Cis-Quaternary Acid waste

streams. Note strictly that drain disposal is prohibited due to aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b601610?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

